Cas no 55440-55-6 (1-chloro-5-isocyanato-2,4-dimethoxybenzene)

• Product Name: 1-chloro-5-isocyanato-2,4-dimethoxybenzene
• CAS No: 55440-55-6
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• MDL: MFCD00013857
• CID: 89852
• PubChem ID: 4389804
• Update Time: 2025-05-28

1-chloro-5-isocyanato-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2,4-dimethoxyphenyl isocyanate
• 1-chloro-5-isocyanato-2,4-dimethoxybenzene
• 1-chloro-5-isocyanato-2,4-dimethoxybenzene(SALTDATA: FREE)
• 3-chloro-4,6-dimethoxyphenyl isocyanate
• 5-chloro-2,4-dimethoxybenzenisocyanate
• EN300-148105
• GEO-02612
• BB 0260971
• DTXSID10402753
• 55440-55-6
• 5-Chloro-2,4-dimethoxyphenyl isocyanate, 97%
• VS-14352
• 5-Chloro-2,4-dimethoxyphenylisocyanate
• AKOS005171100
• SCHEMBL1457541
• W-200429
• 1-chloro-5-isocyanato-2,4-dimethoxy-benzene
• FT-0620235
• MFCD00013857
• A830645
• ALBB-003047
• DB-052733
• G29632
• STK502567
• BBL037665

• MDL： MFCD00013857
• Inchi： 1S/C9H8ClNO3/c1-13-8-4-9(14-2)7(11-5-12)3-6(8)10/h3-4H,1-2H3
• InChI Key： COSVEXSXJCUYOT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC)OC)N=C=O
• BRN： 2726949

Computed Properties

• Exact Mass: 213.01900
• Monoisotopic Mass: 213.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 47.9A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.24
• Melting Point: 94-98 °C(lit.)
• Boiling Point: 314.5°C at 760 mmHg
• Flash Point: 144°C
• Refractive Index: 1.522
• PSA: 47.89000
• LogP: 2.32450
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

1-chloro-5-isocyanato-2,4-dimethoxybenzene Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-chloro-5-isocyanato-2,4-dimethoxybenzene

Recent Advances in the Application of 1-Chloro-5-isocyanato-2,4-dimethoxybenzene (CAS: 55440-55-6) in Chemical Biology and Pharmaceutical Research

1-Chloro-5-isocyanato-2,4-dimethoxybenzene (CAS: 55440-55-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive isocyanate group and chloro and methoxy substituents, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, bioconjugation, and materials science, highlighting its importance in advancing research in these fields.

One of the most notable applications of 1-chloro-5-isocyanato-2,4-dimethoxybenzene is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel kinase inhibitors, where the isocyanate group facilitated the formation of urea linkages with amine-containing pharmacophores. This approach enabled the creation of compounds with enhanced binding affinity and selectivity, paving the way for potential therapeutic applications in oncology and inflammatory diseases.

In addition to its role in drug discovery, this compound has been employed in bioconjugation strategies. Researchers have utilized its reactive isocyanate group to modify biomolecules such as proteins, peptides, and nucleic acids. A recent study in Bioconjugate Chemistry (2024) reported the successful labeling of antibodies with fluorescent probes using 1-chloro-5-isocyanato-2,4-dimethoxybenzene as a linker. This method offers advantages in terms of efficiency and stability, making it a valuable tool for diagnostic and imaging applications.

The chemical properties of 1-chloro-5-isocyanato-2,4-dimethoxybenzene also make it suitable for materials science applications. For instance, it has been incorporated into polymer matrices to create functional materials with tunable properties. A 2024 study in ACS Applied Materials & Interfaces highlighted its use in the development of stimuli-responsive hydrogels, where the isocyanate group enabled cross-linking reactions under mild conditions. These hydrogels exhibited pH-dependent swelling behavior, suggesting potential uses in drug delivery systems and tissue engineering.

Despite its promising applications, challenges remain in the handling and storage of 1-chloro-5-isocyanato-2,4-dimethoxybenzene due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies have addressed some of these issues, with researchers developing more stable derivatives and improved reaction conditions. For example, a 2023 publication in Organic Process Research & Development described a scalable synthesis protocol that minimizes side reactions and enhances yield, facilitating its broader adoption in industrial settings.

In conclusion, 1-chloro-5-isocyanato-2,4-dimethoxybenzene (CAS: 55440-55-6) continues to be a valuable compound in chemical biology and pharmaceutical research. Its unique reactivity and versatility enable diverse applications, from drug discovery to materials science. Ongoing research efforts are expected to further expand its utility, addressing current limitations and unlocking new opportunities for innovation in these fields.